molecular formula C16H24BrNO2Si B8290520 6-Bromo-3,3-dimethyl-1-(2-trimethylsilylethoxymethyl)indolin-2-one

6-Bromo-3,3-dimethyl-1-(2-trimethylsilylethoxymethyl)indolin-2-one

Cat. No.: B8290520
M. Wt: 370.36 g/mol
InChI Key: NECVQIXWWJXKQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-3,3-dimethyl-1-(2-trimethylsilylethoxymethyl)indolin-2-one is a useful research compound. Its molecular formula is C16H24BrNO2Si and its molecular weight is 370.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H24BrNO2Si

Molecular Weight

370.36 g/mol

IUPAC Name

6-bromo-3,3-dimethyl-1-(2-trimethylsilylethoxymethyl)indol-2-one

InChI

InChI=1S/C16H24BrNO2Si/c1-16(2)13-7-6-12(17)10-14(13)18(15(16)19)11-20-8-9-21(3,4)5/h6-7,10H,8-9,11H2,1-5H3

InChI Key

NECVQIXWWJXKQB-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(C=C(C=C2)Br)N(C1=O)COCC[Si](C)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-bromo-3,3-dimethylindolin-2-one (example 14a, 4.87 g, 20.3 mmol) in THF (135 ml) was cooled to 0° C. and a solution of sodium bis(trimethylsilyl)amide in THF (1M, 24.3 ml, 24.3 mmol) was added during 15 minutes. Then a solution of (2-(chloromethoxy)ethyl)trimethylsilane (4.27 g, 4.54 ml, 24.3 mmol) in THF (5 ml) was added during 15 minutes. After 4 hours at 0° C. the reaction mixture was poured into ice-water.
Quantity
4.87 g
Type
reactant
Reaction Step One
Name
Quantity
135 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
24.3 mL
Type
solvent
Reaction Step Two
Quantity
4.54 mL
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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